Cas no 1217067-29-2 (N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine)

• Product Name: N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine
• CAS No: 1217067-29-2
• MF: C₂₂H₂₁ClFN₃O₂
• MW: 413.872447729111
• CID: 5393905
• Update Time: 2025-07-21

N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-[(5-Chloro-2-methoxyphenyl)amino]-6-fluoro-3-quinolinyl]-1-piperidinylmethanone
• N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine

• Inchi： 1S/C22H21ClFN3O2/c1-29-20-8-5-14(23)11-19(20)26-21-16-12-15(24)6-7-18(16)25-13-17(21)22(28)27-9-3-2-4-10-27/h5-8,11-13H,2-4,9-10H2,1H3,(H,25,26)
• InChI Key： BUKQADZSFGRHDJ-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC(Cl)=CC=C2OC)C2C(N=C1)=CC=C(F)C=2)(N1CCCCC1)=O

Computed Properties

• Exact Mass: 413.131
• Monoisotopic Mass: 413.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2

Experimental Properties

• Density: 1.343±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 553.8±50.0 °C(Predicted)
• pka: 5.55±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine

Introduction to N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine and Its Significance in Modern Medicinal Chemistry

N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine, with the CAS number 1217067-29-2, represents a compound of considerable interest in the realm of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique combination of functional groups, including a quinolin-4-amine core and substituents such as 5-chloro-2-methoxyphenyl and piperidine-1-carbonyl, positions it as a promising candidate for further investigation.

The study of such compounds is deeply intertwined with the broader goals of drug discovery and development. In recent years, there has been a growing emphasis on the synthesis and characterization of molecules that exhibit potent biological activity while maintaining favorable pharmacokinetic profiles. N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine exemplifies this trend, as it incorporates elements that are known to enhance binding affinity and selectivity.

One of the most compelling aspects of this compound is its structural diversity. The presence of a quinolin-4-amine moiety suggests potential interactions with biological targets such as enzymes and receptors. Quinoline derivatives have a long history in medicinal chemistry, with several well-known drugs featuring this scaffold. The introduction of fluorine at the 6-position and the incorporation of a piperidine-1-carbonyl group further modulates the electronic properties of the molecule, potentially influencing its metabolic stability and bioavailability.

In the context of contemporary research, there is a particular focus on developing treatments for diseases that are resistant to existing therapies. N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine has been explored in various preclinical studies as a potential lead compound for addressing such challenges. Its ability to interact with specific biological pathways makes it a valuable tool for researchers seeking to identify new therapeutic strategies.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and palladium-mediated cross-coupling processes, have been employed to construct the desired framework. These techniques not only facilitate the assembly of complex molecules but also allow for the introduction of specific functional groups with precision.

The pharmacological evaluation of N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine has revealed several intriguing properties. In vitro studies have demonstrated its ability to inhibit certain enzymes and modulate receptor activity, suggesting potential therapeutic benefits. Additionally, preliminary in vivo experiments indicate that it exhibits good oral bioavailability and minimal toxicity, making it an attractive candidate for further development.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and understand interaction mechanisms at the molecular level. These insights have guided the design of analogs with improved properties, highlighting the importance of an integrated approach that combines experimental and computational methods.

The future prospects for N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-amine are promising, with ongoing research aimed at optimizing its pharmacological profile and exploring new applications. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.

In conclusion, N-(5-chloro-2-methoxyphenyl)-6-fluoro-3-(piperidine-1-carbonyl)quinolin-4-am ine (CAS no: 1217067292) strong>, represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising preclinical results, positions it as a valuable asset in the search for novel therapeutic agents. As research progresses, this compound is likely to contribute substantially to our understanding of disease mechanisms and the development of innovative treatments.